Cas no 1806032-77-8 (5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1806032-77-8
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4896111
• Update Time: 2025-09-27

5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H5F5INO2/c10-8(11)4-2-16-7(9(12,13)14)3(6(4)15)1-5(17)18/h2,8H,1H2,(H,17,18)
• InChI Key： QNGFJPVUYPUUQS-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C(F)(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806032-77-8)

5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806032-77-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including multiple fluorinated substituents and an iodine atom, presents a rich scaffold for the development of novel bioactive molecules. The presence of both difluoromethyl and trifluoromethyl groups enhances its potential as a key intermediate in synthetic chemistry, while the pyridine core and acetic acid moiety contribute to its versatility in drug design.

The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in drug candidates. In recent years, fluorinated compounds have been extensively studied for their improved pharmacokinetic properties, including enhanced lipophilicity and resistance to enzymatic degradation. The incorporation of difluoromethyl groups into molecular structures has been shown to enhance binding interactions with biological targets, making it a valuable feature in the design of small-molecule drugs.

Similarly, the trifluoromethyl group is another fluorinated moiety that has been widely employed in medicinal chemistry. Its electron-withdrawing nature significantly influences the electronic properties of the molecule, thereby affecting its reactivity and biological activity. The combination of both difluoromethyl and trifluoromethyl groups in 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid suggests a compound with high potential for developing drugs that require precise control over electronic and steric interactions with biological targets.

The iodine atom at the 4-position of the pyridine ring adds another layer of complexity to this compound. Iodine is frequently used as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of diverse derivatives for pharmacological evaluation. The iodine substituent thus provides a versatile tool for medicinal chemists to explore new chemical space.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Pyridine derivatives, in particular, have been extensively explored for their role in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif of 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid aligns well with these trends, making it a promising candidate for further investigation.

In the context of oncology research, fluorinated pyridines have been identified as key components in several kinase inhibitors. These inhibitors target critical signaling pathways involved in cancer progression, offering significant therapeutic potential. The unique combination of substituents in 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid positions it as a valuable building block for designing novel anticancer agents. By leveraging its structural features, researchers can explore modifications that enhance target specificity and reduce off-target effects.

The acetic acid moiety at the 3-position of the pyridine ring introduces an acidic functionality, which can be exploited for various pharmacological applications. Acetic acid derivatives are known to exhibit diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. This functional group provides an additional handle for further derivatization, allowing chemists to fine-tune the properties of the compound based on specific therapeutic needs.

Furthermore, the growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The presence of multiple fluorine atoms in 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid is expected to confer these advantages, making it an attractive candidate for preclinical development. Studies have demonstrated that fluorination can alter the electronic distribution within a molecule, leading to enhanced binding affinity and selectivity against biological targets.

The iodine atom at the 4-position also facilitates further chemical transformations that can be harnessed for drug development. For instance, palladium-catalyzed cross-coupling reactions allow for the introduction of various functional groups at different positions within the molecule. This flexibility enables medicinal chemists to generate libraries of derivatives with tailored properties for high-throughput screening and optimization.

Recent research has also highlighted the role of pyridine derivatives in modulating inflammatory pathways. Pyridines are known to interact with enzymes and receptors involved in inflammatory responses, making them promising candidates for anti-inflammatory drugs. The structural features of 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid, particularly its fluorinated substituents and iodine handle, suggest potential applications in this area.

In conclusion,5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806032-77-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural composition, featuring multiple fluorinated groups and an iodine atom, makes it a valuable scaffold for designing novel bioactive molecules. The compound's versatility as an intermediate allows for extensive derivatization via cross-coupling reactions and other synthetic methodologies.

The growing body of evidence supporting the use of fluorinated compounds in drug design underscores the importance of exploring derivatives like 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-acetic acid. Its potential applications span various therapeutic areas, including oncology and inflammation research. As synthetic chemistry continues to advance，this compound is likely to play a crucial role in developing next-generation pharmaceuticals that address unmet medical needs.